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Compound of Interest

Compound Name: Brilliant Blue R250

Cat. No.: B15555682 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the solubility of Brilliant Blue R-250

(Coomassie® Brilliant Blue R-250), a widely used triphenylmethane dye in analytical

biochemistry for protein staining in gel electrophoresis. Understanding the solubility of this dye

in various solvents is critical for the preparation of staining solutions, ensuring experimental

reproducibility, and developing new analytical methods.

Quantitative Solubility Data
The solubility of Brilliant Blue R-250 varies significantly with the polarity of the solvent. The

following table summarizes the quantitative solubility data gathered from various technical

sources.
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Solvent Solubility
Molar Concentration
(approx.)

Water
20 g/L[1][2]; 70 mg/ml[3]; 10

mM
~24.2 mM

Ethanol 10 mg/ml[3]; 0.1 mg/ml[4] ~12.1 mM (at 10 mg/ml)

Methanol
Soluble, often used in staining

solutions[3][5][6]
Not specified

Dimethyl sulfoxide (DMSO) 10 mg/ml[4] ~12.1 mM

Dimethylformamide (DMF) 2 mg/ml[4] ~2.4 mM

Phosphate-Buffered Saline

(PBS, pH 7.2)
~1 mg/ml[4] ~1.2 mM

Note: The molecular weight of Brilliant Blue R-250 (sodium salt, C₄₅H₄₄N₃NaO₇S₂) is

approximately 825.99 g/mol . Molar concentrations are calculated based on this value.

Discrepancies in reported solubility values may arise from differences in experimental

conditions such as temperature, pH, and purity of the dye and solvents.

Experimental Protocol for Solubility Determination
While specific experimental details for the above data are not exhaustively provided in the

literature, a general protocol for determining the solubility of a dye like Brilliant Blue R-250 can

be established. This protocol is based on the principle of creating a saturated solution and then

quantifying the dissolved solute.

Objective: To determine the maximum concentration of Brilliant Blue R-250 that can be

dissolved in a given solvent at a specified temperature.

Materials:

Brilliant Blue R-250 powder

Selected solvents (e.g., deionized water, ethanol, methanol)
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Volumetric flasks and pipettes

Magnetic stirrer and stir bars

Centrifuge and centrifuge tubes

Spectrophotometer

Analytical balance

Temperature-controlled environment (e.g., water bath or incubator)

Methodology:

Preparation of Supersaturated Solutions:

Accurately weigh an excess amount of Brilliant Blue R-250 powder and add it to a known

volume of the solvent in a sealed container.

Continuously agitate the mixture using a magnetic stirrer at a constant temperature for a

prolonged period (e.g., 24-48 hours) to ensure equilibrium is reached.

Separation of Undissolved Solute:

After the equilibration period, cease stirring and allow the undissolved dye to settle.

To effectively separate the saturated supernatant from the solid dye, centrifuge the mixture

at a high speed.

Quantification of Dissolved Dye:

Carefully withdraw a precise volume of the clear supernatant.

Dilute the supernatant with the same solvent to a concentration that falls within the linear

range of a spectrophotometer.

Measure the absorbance of the diluted solution at the maximum absorption wavelength

(λmax) of Brilliant Blue R-250, which is approximately 585 nm in ethanol[3][7].
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Calculate the concentration of the dissolved dye using a pre-established standard curve of

known Brilliant Blue R-250 concentrations.

Calculation of Solubility:

Multiply the determined concentration by the dilution factor to obtain the solubility of

Brilliant Blue R-250 in the original saturated solution.

Logical Workflow for Solvent Selection
The choice of solvent is a critical step in any experimental design involving Brilliant Blue R-250.

The following diagram illustrates a logical workflow for selecting an appropriate solvent system

based on experimental requirements.
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Caption: Workflow for Brilliant Blue R-250 Solvent Selection.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. 考马斯亮蓝R250 (C.I.42660) for electrophoresis Trademark of Imperial Chemical
Industries PLC | Sigma-Aldrich [sigmaaldrich.com]

2. Coomassie® Brilliant blue R 250 (C.I. 42660) CAS 6104-59-2 | 112553
[merckmillipore.com]

3. ulab360.com [ulab360.com]

4. cdn.caymanchem.com [cdn.caymanchem.com]

5. interchim.fr [interchim.fr]

6. utminers.utep.edu [utminers.utep.edu]

7. Brilliant Blue R-250 - CAMEO [cameo.mfa.org]

To cite this document: BenchChem. [A Technical Guide to the Solubility of Brilliant Blue R-
250]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15555682#solubility-of-brilliant-blue-r250-in-different-
solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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